Cas no 1361701-05-4 (Ethyl 3-(aminomethyl)-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-5-acetate)

• Product Name: Ethyl 3-(aminomethyl)-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-5-acetate
• CAS No: 1361701-05-4
• MF: C₁₂H₁₃F₅N₂O₂
• MW: 312.235840559006
• CID: 4932377
• Update Time: 2025-06-07

Ethyl 3-(aminomethyl)-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-5-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(aminomethyl)-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-5-acetate

• Inchi： 1S/C12H13F5N2O2/c1-2-21-8(20)3-6-5-19-10(11(13)14)7(4-18)9(6)12(15,16)17/h5,11H,2-4,18H2,1H3
• InChI Key： NVFONYVJXFWTLU-UHFFFAOYSA-N
• SMILES： FC(C1C(=CN=C(C(F)F)C=1CN)CC(=O)OCC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 351
• XLogP3: 1.4
• Topological Polar Surface Area: 65.2

Additional information on Ethyl 3-(aminomethyl)-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-5-acetate

Ethyl 3-(Aminomethyl)-2-(Difluoromethyl)-4-(Trifluoromethyl)pyridine-5-acetate (CAS No. 1361701-05-4): An Overview

Ethyl 3-(aminomethyl)-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-5-acetate (CAS No. 1361701-05-4) is a multifaceted compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, including the presence of difluoromethyl and trifluoromethyl groups, exhibits a range of biological activities that make it a valuable candidate for various therapeutic applications.

The difluoromethyl and trifluoromethyl substituents are known to enhance the metabolic stability and pharmacokinetic properties of molecules, making Ethyl 3-(aminomethyl)-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-5-acetate an attractive scaffold for drug development. These fluorinated groups can also influence the binding affinity and selectivity of the compound towards specific biological targets, which is crucial for optimizing therapeutic efficacy while minimizing side effects.

Recent studies have explored the potential of Ethyl 3-(aminomethyl)-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-5-acetate in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties, making it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. The compound's ability to modulate key inflammatory pathways, such as the NF-κB signaling cascade, has been well-documented.

In addition to its anti-inflammatory effects, Ethyl 3-(aminomethyl)-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-5-acetate has also been investigated for its potential as an antiviral agent. Studies have demonstrated that the compound can inhibit the replication of several viral strains, including influenza and herpes simplex viruses. The mechanism of action involves interference with viral entry and replication processes, which could provide a new avenue for antiviral therapy.

The structural diversity and functional versatility of Ethyl 3-(aminomethyl)-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-5-acetate have also led to its exploration in cancer research. Preliminary studies suggest that the compound may possess antiproliferative properties against certain cancer cell lines. The exact mechanisms underlying these effects are still under investigation, but preliminary data indicate that the compound can induce apoptosis and inhibit cell cycle progression in cancer cells.

From a synthetic chemistry perspective, Ethyl 3-(aminomethyl)-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-5-acetate can be synthesized through a series of well-defined steps. The synthesis typically involves the formation of a pyridine core followed by functionalization with the difluoromethyl and trifluoromethyl groups. Recent advancements in fluorination techniques have made it possible to achieve high yields and purity levels, facilitating large-scale production for preclinical and clinical studies.

In terms of safety and toxicity, initial assessments suggest that Ethyl 3-(aminomethyl)-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-5-acetate has a favorable safety profile. However, comprehensive toxicological evaluations are ongoing to ensure its suitability for human use. These studies include assessments of acute and chronic toxicity, genotoxicity, and reproductive toxicity.

The potential applications of Ethyl 3-(aminomethyl)-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-5-acetate extend beyond traditional pharmaceuticals. The compound's unique properties make it a valuable tool in chemical biology research, where it can be used to probe specific biological pathways and interactions. Additionally, its structural features may inspire the design of novel molecules with enhanced therapeutic properties.

In conclusion, Ethyl 3-(aminomethyl)-2-(difluoromethyl)-4-(trifluoromethy lpyridine-5-acetate (CAS No. 1361701-05-4) represents a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Ongoing studies continue to uncover new insights into its biological activities and mechanisms of action, paving the way for its development as a therapeutic agent in various disease areas.